Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate

• CAS No.: 755039-57-7
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: ethyl 1-(cyclopentylamino)cyclopropane-1-carboxylate
• InChI: InChI=1S/C11H19NO2/c1-2-14-10(13)11(7-8-11)12-9-5-3-4-6-9/h9,12H,2-8H2,1H3
• InChI Key: CAPMPEAYJVUDTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC1)NC2CCCC2

Description

Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate is a chemical compound with a unique structure that includes a cyclopropane ring, an ethyl ester group, and a cyclopentylamino substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate typically involves the reaction of cyclopropanecarboxylic acid with ethyl alcohol in the presence of a catalyst to form ethyl cyclopropanecarboxylate. This intermediate is then reacted with cyclopentylamine under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale batch reactions using similar synthetic routes. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the cyclopropane ring or the amino group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate involves its interaction with specific molecular targets. The cyclopropane ring and amino group can interact with enzymes or receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Ethyl cyclopropanecarboxylate: Lacks the cyclopentylamino group, making it less versatile in certain reactions.

Cyclopropanecarboxylic acid: Does not have the ethyl ester group, affecting its reactivity and applications.

Cyclopentylamine: Lacks the cyclopropane ring and ethyl ester group, limiting its use in complex syntheses.

Uniqueness

Ethyl 1-(cyclopentylamino)cyclopropanecarboxylate is unique due to its combination of a cyclopropane ring, an ethyl ester group, and a cyclopentylamino substituent. This unique structure allows it to participate in a wide range of chemical reactions and makes it valuable in various research and industrial applications .